1-[(4-Bromothiophen-2-yl)methyl]-4-(2-methylphenyl)piperazine

• IUPAC Name: 1-[(4-bromothiophen-2-yl)methyl]-4-(2-methylphenyl)piperazine
• InChI: InChI=1S/C16H19BrN2S/c1-13-4-2-3-5-16(13)19-8-6-18(7-9-19)11-15-10-14(17)12-20-15/h2-5,10,12H,6-9,11H2,1H3
• InChI Key: DSGHMKQVCWZJCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)CC3=CC(=CS3)Br
• Molecular Formula: C16H19BrN2S
• Molecular Weight: 351.3 g/mol

Description

1-[(4-Bromothiophen-2-yl)methyl]-4-(2-methylphenyl)piperazine is a compound that belongs to the class of piperazine derivatives. Piperazine derivatives are known for their wide range of biological and pharmaceutical activities. This compound, in particular, features a bromothiophene moiety and a methylphenyl group attached to a piperazine ring, making it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-Bromothiophen-2-yl)methyl]-4-(2-methylphenyl)piperazine typically involves the reaction of 4-bromothiophene-2-carbaldehyde with 4-(2-methylphenyl)piperazine in the presence of a suitable base. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene under reflux conditions. The product is then purified using column chromatography to obtain the desired compound in high yield .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

1-[(4-Bromothiophen-2-yl)methyl]-4-(2-methylphenyl)piperazine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the bromothiophene moiety can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines, thiols, or alkoxides in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of the corresponding alcohol or amine.

Substitution: Formation of substituted thiophenes with various functional groups.

Scientific Research Applications

1-[(4-Bromothiophen-2-yl)methyl]-4-(2-methylphenyl)piperazine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical agent due to its structural similarity to other bioactive piperazine derivatives.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(4-Bromothiophen-2-yl)methyl]-4-(2-methylphenyl)piperazine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cell proliferation, leading to anticancer effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 1-[(4-Bromothiophen-2-yl)methyl]piperazine
• 4-(4-Bromophenyl)piperazine
• 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

Uniqueness

1-[(4-Bromothiophen-2-yl)methyl]-4-(2-methylphenyl)piperazine is unique due to its specific combination of a bromothiophene moiety and a methylphenyl group attached to a piperazine ring. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications .